Cas no 62252-30-6 (1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy-)

• Product Name: 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy-
• CAS No: 62252-30-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• MDL: MFCD27926514
• CID: 452403
• PubChem ID: 12324866
• Update Time: 2025-07-11

1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy-
• 7-amino-4-chloro-3-ethoxyisochromen-1-one
• 7-amino-4-chloro-3-ethoxyisocoumarin
• 7-Amino-4-chloro-3-ethoxy-1H-isochromen-1-one
• 7-Amino-4-chloro-3-ethoxy-1H-2-benzopyran-1-one
• 62252-30-6
• SCHEMBL4263980
• OQPYHSIRELTTOU-UHFFFAOYSA-N
• CHEMBL345266
• 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy- supplier
• DTXSID10489281
• 7-Amino-4-chlor-3-ethoxyisocumarin

• MDL： MFCD27926514
• Inchi： 1S/C11H10ClNO3/c1-2-15-11-9(12)7-4-3-6(13)5-8(7)10(14)16-11/h3-5H,2,13H2,1H3
• InChI Key： OQPYHSIRELTTOU-UHFFFAOYSA-N
• SMILES： ClC1=C(OCC)OC(C2C=C(C=CC=21)N)=O

Computed Properties

• Exact Mass: 239.035
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives

Additional information on 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy-

Chemical Profile of 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy- (CAS No: 62252-30-6)

1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy-, identified by its CAS number 62252-30-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a benzopyranone core with substituents at the 7-amino, 4-chloro, and 3-ethoxy positions, exhibits a unique combination of chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The benzopyranone scaffold is a well-documented motif in natural products and synthetic pharmaceuticals, known for its biological activity and structural versatility. The presence of the amino group at the 7-position introduces potential sites for hydrogen bonding and further functionalization, while the chloro substituent at the 4-position enhances electrophilic reactivity, making it susceptible to nucleophilic attack in various synthetic pathways. The ethoxy group at the 3-position adds another layer of functional diversity, influencing both the electronic and steric properties of the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The structural features of 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy make it an intriguing candidate for further exploration. Specifically, the benzopyranone core has been implicated in various biological processes, including enzyme inhibition and receptor binding. For instance, derivatives of this scaffold have shown promise in targeting enzymes involved in inflammation and cancer metabolism.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The combination of the amino, chloro, and ethoxy substituents provides multiple opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of benzopyranone derivatives in addressing unmet medical needs. For example, research published in leading pharmaceutical journals has demonstrated that certain benzopyranones exhibit potent anti-inflammatory and antioxidant properties. These findings have spurred interest in exploring related compounds like 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy, which may share similar biological activities but with enhanced efficacy or selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies often include cyclization reactions to form the benzopyranone core, followed by selective functionalization at the 7-, 4-, and 3-positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In terms of biological evaluation, 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and neurodegeneration. These findings are particularly exciting given the growing demand for targeted therapies that can modulate specific disease pathways.

The compound's structural similarity to known bioactive molecules also makes it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this molecule might interact with biological targets. Such approaches can accelerate the drug discovery process by identifying promising candidates early on.

Moreover, the versatility of 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy extends beyond its potential as a standalone therapeutic agent. It can also serve as a building block for more complex derivatives with enhanced pharmacological profiles. By modifying one or more substituents on its scaffold, chemists can generate libraries of compounds for high-throughput screening (HTS) to identify novel lead structures.

The growing interest in heterocyclic chemistry underscores its importance in modern drug discovery. Benzopyranones are just one example of how these complex molecules can contribute to therapeutic innovation. As research continues to uncover new biological targets and synthetic strategies, compounds like 1H-2-Benzopyran-1-one, 7-amino-4-chloro-3-ethoxy are poised to play a significant role in addressing some of today's most pressing medical challenges.

In conclusion,1H -2-Benzopyran -1 -one ,7 -amino -4 -chloro -3 -ethoxy -( CAS No :62252 -30 -6) represents a fascinating compound with considerable potential in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an exciting prospect for further investigation . As our understanding of heterocyclic chemistry advances , so too will our ability to harness molecules like this one for therapeutic purposes .